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Compound of Interest

Compound Name: 2-Nitronaphthalene

Cat. No.: B181648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental protocols for 2-nitronaphthalene. The information is intended to
support research, development, and safety assessments involving this compound.

Chemical and Physical Properties

2-Nitronaphthalene is a yellow crystalline solid.[1][2] It is characterized by the presence of a
nitro group attached to a naphthalene ring system.[2] While relatively stable under standard
conditions, it can undergo electrophilic substitution reactions.[2] This compound is insoluble in
water but soluble in organic solvents like ethanol and diethyl ether.[1][2][3]

Quantitative Data Summary

The key chemical and physical properties of 2-nitronaphthalene are summarized in the table
below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C10H7NO2 [2][4]
Molecular Weight 173.17 g/mol [41[5]
Appearance Yellow crystalline solid [11[2]

Melting Point 76-79 °C [1114]

Boiling Point 315°C [1]

Water Solubility

Insoluble (0.035 g/L at 25 °C)

[1](6]

Solubility in Organics

Very soluble in ethyl alcohol

and diethyl ether

[1](21[3]

Vapor Density 5.89 (air = 1) [6]
Flash Point 160 °C [1]
lonization Potential 8.67 eV [6]

Chemical Structure and Identifiers

The structural identity of 2-nitronaphthalene is well-defined and can be represented in various

chemical notation formats.

Structural Diagram

Caption: Chemical structure of 2-nitronaphthalene.

Identifiers
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Identifier Value Reference(s)
IUPAC Name 2-nitronaphthalene
CAS Number 581-89-5 [1]141[5]

C1=CC=C2C=C(C=CC2=C1)--
SMILES [2][4]
INVALID-LINK--[O-]

InChl=1S/C10H7NO2/c12-

InChl 11(13)10-6-5-8-3-1-2-4-9(8)7-  [2][5]
10/h1-7H

ChEBI ID CHEBI:50637 [1][4]

PubChem CID 11392 [41[7]

Experimental Protocols

Detailed methodologies for key experiments involving 2-nitronaphthalene are crucial for
reproducibility and further investigation.

Synthesis of 2-Nitronaphthalene via Direct Nitration

While direct nitration of naphthalene primarily yields 1-nitronaphthalene, specific conditions can
increase the yield of the 2-isomer to over 40% by utilizing a solventized-layer effect to promote
reaction at the less sterically hindered site.[8]

A general procedure for the nitration of a naphthalene derivative is as follows, which can be
adapted for the synthesis of 2-nitronaphthalene:

o A solution of the naphthalene derivative in an appropriate solvent (e.qg., sulfuric acid) is
prepared.

e The solution is cooled to a specific temperature (e.g., 0-10 °C).

e A nitrating mixture (e.g., a mixture of nitric acid and sulfuric acid) is added dropwise while
maintaining the temperature.

e The reaction mixture is stirred for a specified duration to ensure complete reaction.
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e The mixture is then quenched, typically by pouring it onto ice.
e The product is isolated by filtration, washed, and purified, for example, by recrystallization.

For the synthesis of a related compound, 2-nitronaphthalene-4,8-disulphonic acid, a detailed
process involves dispersing 1,5-naphthalenedisulphonic acid in monohydrated sulphuric acid
and oleum, followed by reaction with an anhydrous mixture of sulphuric and nitric acids at a
temperature below 40 °C.[9]

Purification of 2-Nitronaphthalene

A common method for the purification of 2-nitronaphthalene involves the following steps:
« Distillation: The crude product is distilled under vacuum.

o Crystallization: The distilled product is crystallized from aqueous ethanol.

o Sublimation: Further purification can be achieved by sublimation in a vacuum.[1]

A 1:1 complex with 1,3,5-trinitrobenzene can also be formed for purification, which has a
melting point of 75.5 °C when recrystallized from ethanol.[1]

Metabolic Pathway and Biological Activity

The biological effects of 2-nitronaphthalene are largely dependent on its metabolic activation,
primarily by Cytochrome P450 (CYP450) enzymes.[10] This metabolic process is a critical area
of study in toxicology and drug development.

Metabolic Activation of 2-Nitronaphthalene

The metabolic activation of 2-nitronaphthalene involves several key steps, leading to the
formation of reactive intermediates that can interact with cellular macromolecules.
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Metabolic Pathway of 2-Nitronaphthalene

2-Nitronaphthalene

CYP3A4, CYP1AL, CYP2EL,
CYP1A2, CYP2F1, CYP2B1

Reduction CYP3A4, CYP1Al, CYP2EL,
(Oxidoreductase) [CYP1A2, CYP2F1, CYP2B1

‘Oxidation by CYP450 Enzyméi

2-Nitrosonaphthalene 2-Nitronaphthalene-5,6-oxide 2-Nitronaphthalene-7,8-oxide

Reduction
Oxidoreductase)

A/

2-Hydroxyamino-naphthalene

Isomerization Spontaneous binding

2-Amino-1-naphthol DNA Adducts 2-Naphthylamine

Click to download full resolution via product page
Caption: Metabolic activation pathway of 2-nitronaphthalene.
The metabolism of 2-nitronaphthalene can proceed via two main routes:

 Nitroreduction: The nitro group is sequentially reduced to a nitroso and then a hydroxylamino
group.[11] The resulting N-hydroxyamino metabolite is a reactive intermediate that can bind
to DNA, forming adducts that may lead to mutations.[11][12] This pathway can ultimately
lead to the formation of 2-naphthylamine, a known human carcinogen.[13]

e Ring Oxidation: Cytochrome P450 enzymes, including CYP1A1l, CYP1A2, CYP2B1,
CYP2EL, CYP2F1, and CYP3A4, can oxidize the naphthalene ring to form epoxides, such
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as 2-nitronaphthalene-5,6-oxide and 2-nitronaphthalene-7,8-oxide.[11] These epoxides
can be further metabolized by epoxide hydrolase.[11]

The reactive intermediates generated during these metabolic processes can induce oxidative
stress within cells by creating an imbalance between the production of reactive oxygen species
(ROS) and the cell's antioxidant capacity.[10]

Safety and Hazards

2-Nitronaphthalene is classified as a hazardous substance. It is considered a carcinogen and
is toxic to aquatic life with long-lasting effects.[1] It is combustible and can form explosive
mixtures with air.[1] Heating or burning 2-nitronaphthalene releases toxic and corrosive
gases.[1] It is incompatible with strong oxidizing agents and may react vigorously or even
detonate with reducing agents or strong bases.[1]

The International Agency for Research on Cancer (IARC) has classified 2-nitronaphthalene as
a Group 3 carcinogen, meaning it is "not classifiable as to its carcinogenicity to humans" due to
inadequate evidence in humans and experimental animals.[13] However, its metabolite, 2-
naphthylamine, is a known human carcinogen.[13]

Exposure routes include inhalation, skin absorption, ingestion, and skin and/or eye contact. It is
reported to be a skin and lung irritant.[1][6]

Conclusion

This technical guide has provided a detailed overview of the chemical properties and structure
of 2-nitronaphthalene, along with relevant experimental protocols and an outline of its
metabolic activation. The quantitative data, structural information, and metabolic pathways
presented herein are intended to serve as a valuable resource for researchers, scientists, and
drug development professionals working with this compound. Given its hazardous nature and
the carcinogenicity of its metabolites, appropriate safety precautions and handling procedures
are imperative when working with 2-nitronaphthalene. Further research into the structure-
activity relationships and the mechanisms of toxicity of 2-nitronaphthalene and its derivatives
is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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